2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(5-methyl-3-isoxazolyl)acetamide

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C8H10N6O2S/c1-4-2-5(14-16-4)10-6(15)3-17-8-11-7(9)12-13-8/h2H,3H2,1H3,(H,10,14,15)(H3,9,11,12,13)
• InChI Key: JXCUIMRMPMNYLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NNC(=N2)N
• Molecular Formula: C8H10N6O2S
• Molecular Weight: 254.27 g/mol
• Solubility: 33.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(5-methyl-3-isoxazolyl)acetamide, commonly known as AMT, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the triazole family and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Heterocyclic Syntheses

Heterocycles by Cascade Reactions

Thioureido-acetamides are precursors for synthesizing various heterocycles, including 2-iminothiazoles and thioparabanic acids, through one-pot cascade reactions. These reactions exhibit excellent atom economy and provide benign new accesses to important heterocycles like imidazo[1,2-c]pyrimidines (Schmeyers & Kaupp, 2002).

Antimicrobial and Insecticidal Activities

Innovative Heterocycles against Cotton Leafworm

New heterocycles incorporating a thiadiazole moiety, synthesized from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, demonstrated insecticidal activity against Spodoptera littoralis, suggesting potential applications in pest management (Fadda et al., 2017).

Antimicrobial Effects of Novel Thiazole Derivatives

A study on 2-[(1/4-methylimidazol/triazol/tetrazol-2/3/5-yl)thio]-N-(4-substituted thiazol-2-yl) acetamide derivatives revealed considerable antimicrobial activity against a range of pathogenic microorganisms, indicating potential for developing new antimicrobial agents (Cankiliç & Yurttaş, 2017).

Antitumor Activities

Novel Antitumor Agents

Several studies have focused on the synthesis of novel compounds with potential antitumor activities. For example, the synthesis of thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives from 2-cyano-N-(thiazol-2-yl) acetamide and their antitumor activity evaluation suggest potential applications in cancer therapy (Albratty et al., 2017).

Synthesis and Characterization of Derivatives

Functionalized Benzoxazoles

The synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide provides a precursor for preparing a series of 3,5-disubstituted benzoxazoles, highlighting the versatility of these compounds in synthesizing pharmacologically relevant heterocycles (Khodot & Rakitin, 2022).